Cas no 1009334-28-4 (4,5-Dibromonicotinic acid)

4,5-Dibromonicotinic acid structure

4,5-Dibromonicotinic acid structure

Product Name:4,5-Dibromonicotinic acid

CAS No:1009334-28-4

MF:C₆H₃Br₂NO₂

MW:280.901520013809

CID:1031541

PubChem ID:59704609

Update Time:2025-04-20

4,5-Dibromonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-Dibromonicotinic acid
- AGN-PC-0D2NHY
- AK127033
- KB-239453
- SureCN659061
- AT15963
- A897292
- 1009334-28-4
- SCHEMBL659061
- CS-0339953
- IHKYGDGPCRXNHQ-UHFFFAOYSA-N
- AKOS016012601
- DTXSID00732697
- 4,5-dibromopyridine-3-carboxylic acid
- DB-106244
- 4,5-Dibromonicotinicacid
- MDL： MFCD13191765
- Inchi： 1S/C6H3Br2NO2/c7-4-2-9-1-3(5(4)8)6(10)11/h1-2H,(H,10,11)
- InChI Key： IHKYGDGPCRXNHQ-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=CC=1C(=O)O)Br

Computed Properties

Exact Mass: 280.85100g/mol
Monoisotopic Mass: 278.85305g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.2Å²

4,5-Dibromonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM177544-1g	4,5-dibromonicotinic acid	1009334-28-4	95%	1g	$456	2021-08-05
Chemenu	CM177544-1g	4,5-dibromonicotinic acid	1009334-28-4	95%	1g	$456	2022-06-14
Ambeed	A129637-1g	4,5-Dibromonicotinic acid	1009334-28-4	95%	1g	$508.0	2024-04-26

4,5-Dibromonicotinic acid Related Literature

1. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
2. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962

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